Cas no 83509-05-1 (BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-)

BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- structure

83509-05-1 structure

Product Name:BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-

CAS No:83509-05-1

Molecular Formula:C₆H₉O₃Cl

Molecular Weight:164.587

MDL:MFCD27929412

CID:3403066

PubChem ID:10866685

BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- Properties

Names and Identifiers

- BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-
- Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate
- 83509-05-1
- methyl (3R)-4-chloro-3-methyl-4-oxobutanoate
- AC8994
- DTXSID40446347
- MDL： MFCD27929412
- InChIKey： WRCFPABNOIMFKO-SCSAIBSYSA-N
- Inchi： InChI=1S/C6H9ClO3/c1-4(6(7)9)3-5(8)10-2/h4H,3H2,1-2H3/t4-/m1/s1

Computed Properties

Exact Mass: 164.0240218Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 164.0240218Da
Heavy Atom Count: 10
Complexity: 144
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 43.4Å²

BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
eNovation Chemicals LLC	D779953-1g	Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate	83509-05-1	95%	1g	$1380	2022-07-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY262534-1g	Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate	83509-05-1	≥95%	1g	¥10200.0	2023-09-15

BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- Related Literature

1. A stereocontrolled enantiospecific route to tirandamycin B

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8. Correction: Preparation and property investigation of chain end functionalized cis-1,4 polybutadienes via de-polymerization and cross metathesis of cis-1,4 polybutadienes

Weilun Ying,Weijing Pan,Qiao Gan,Alfonso Grassi,Dirong Gong Polym. Chem., 2019,10, 4495-4495
9. Unusual surface and solution behaviour of keratin polypeptides†

Zhiming Lu,Fang Pan,Dong Wang,Mario Campana,Hai Xu,Ian M. Tucker,John Webster,Jian R. Lu RSC Adv., 2016,6, 105192-105201
10. 13C NMR spin–lattice relaxation times as a probe of local polymer dynamics in plasticized polyethers

J. Mater. Chem., 1997,7, 193-201

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83509-05-1 (BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-) Related Products

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Amadis Chemical Company Limited

(CAS:83509-05-1)BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-

Purity:99%

Quantity:1g

Price($):1279.0